Cas no 7115-13-1 (3-phenyl-2H-isoquinolin-1-one)

• Product Name: 3-phenyl-2H-isoquinolin-1-one
• CAS No: 7115-13-1
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 2716908
• PubChem ID: 2752870
• Update Time: 2025-04-21

3-phenyl-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2H-isoquinolin-1-one
• 3-phenyl-1(2H)-isoquinolinone
• 3-phenyl-1(2H)-isoquinolone
• 3-Phenylisocarbostyril
• 3-phenyl-isoquinolin-1-(2H)-one
• 3-phenyl-1,2-dihydroisoquinolin-1-one
• 3-phenyl-1-isoquinolinol
• SCHEMBL828493
• DTXSID70221341
• VZYRBVZOGGKAKY-UHFFFAOYSA-N
• BDBM50544049
• HS-7399
• Oprea1_107425
• DB-204755
• CHEMBL141081
• AKOS004901922
• 3-phenylisoquinolin-1(2h)-one
• 3-phenyl isoquinoline-1-ol
• 1(2H)-Isoquinolinone, 3-phenyl-
• 7115-13-1

• Inchi： 1S/C15H11NO/c17-15-13-9-5-4-8-12(13)10-14(16-15)11-6-2-1-3-7-11/h1-10H,(H,16,17)
• InChI Key： VZYRBVZOGGKAKY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 221.08400
• Monoisotopic Mass: 221.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 3.60740